1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-methylphenyl)-

• CAS: 29244-55-1
• Molecular Formula: C11H7Cl2NO2
• Molecular Weight: 256.08 g/mol
• SMILES: CC1=CC=C(C=C1)N2C(=O)C(=C(C2=O)Cl)Cl
• InChI: InChI=1S/C11H7Cl2NO2/c1-6-2-4-7(5-3-6)14-10(15)8(12)9(13)11(14)16/h2-5H,1H3
• InChIKey: BMIYQLIZIPDXAS-UHFFFAOYSA-N

1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-methylphenyl)- (CAS 29244-55-1), commonly named N-(4-methylphenyl) dichloromaleimide, is a halogenated cyclic imide. It is distinguished within the maleimide family by a 3,4-dichloro substitution on the pyrrole ring and an N-(4-methylphenyl) moiety.

3,4-Dichloro-1-(4-methylphenyl)-1H-pyrrole-2,5-dione (CAS 29244-55-1): A Differentiated Dichloromaleimide Scaffold for Agrochemical and Anti-Infective Research

1H-Pyrrole-2,5-dione, 3,4-dichloro-1-(4-methylphenyl)- (CAS 29244-55-1), commonly named N-(4-methylphenyl) dichloromaleimide, is a halogenated cyclic imide. It is distinguished within the maleimide family by a 3,4-dichloro substitution on the pyrrole ring and an N-(4-methylphenyl) moiety. This specific substitution pattern imparts a unique profile, demonstrating potent fungicidal activity against Alternaria solani that quantitatively surpasses its closest N-aryl analogs and the industry standard thiram [1], while belonging to a subclass (3,4-dichloromaleimides) characterized by notably low mammalian cell cytotoxicity in anti-leishmanial screening panels [2].

Fungicide discovery Targeted Alternaria solani glasshouse screening

Anti-infective lead Low-cytotoxicity scaffold for leishmaniasis hit-to-lead

Antifungal research Broad-spectrum halogenated maleimide series

• [1] US3297522A. Method of using nu-cyclohexyl dihalo maleimide and nu-(4-methylphenyl) dihalo malemide fungicides. (United States Patent and Trademark Office). View Source
• [2] Fan, Y., Lu, Y., Chen, X., Tekwani, B., Li, X.-C., & Shen, Y. (2018). Anti-Leishmanial and Cytotoxic Activities of a Series of Maleimides: Synthesis, Biological Evaluation and Structure-Activity Relationship. Molecules, 23(11), 2878. View Source

Why Structural Analogs Cannot Substitute for 3,4-Dichloro-1-(4-methylphenyl)-1H-pyrrole-2,5-dione in Critical Applications

Interchanging closely related maleimide analogs leads to significant and quantifiable performance losses. Replacing the N-(4-methylphenyl) group with an N-phenyl group increases the ED95 against Alternaria solani by over 3-fold, while removing the 3,4-dichloro substitution to form 3-methyl-maleimides results in a sharply increased cytotoxicity profile, with CC50 values dropping below 10 µg/mL [REFS-1, REFS-2]. These data confirm that both the N-aryl and core halogenation patterns are critical pharmacophoric elements, making generic substitution scientifically unsound for applications requiring both high target potency and a low off-target toxicity risk.

N-Aryl substitution N-Phenyl or non-4-methylphenyl analogs may shift fungicidal endpoint potency in Alternaria assays.

3,4-Dichloro core Non-halogenated or 3-methyl core analogs may increase mammalian cell cytotoxicity in THP1 screening.

• [1] US3297522A. Method of using nu-cyclohexyl dihalo maleimide and nu-(4-methylphenyl) dihalo malemide fungicides. (United States Patent and Trademark Office). View Source
• [2] Fan, Y., Lu, Y., Chen, X., Tekwani, B., Li, X.-C., & Shen, Y. (2018). Anti-Leishmanial and Cytotoxic Activities of a Series of Maleimides: Synthesis, Biological Evaluation and Structure-Activity Relationship. Molecules, 23(11), 2878. View Source

Quantitative Differentiation Guide for 3,4-Dichloro-1-(4-methylphenyl)-1H-pyrrole-2,5-dione vs. Closest Analogs

Fungicidal Potency Against Alternaria solani: Direct Head-to-Head ED95 Comparison with N-Aryl Analogs

N-(4-methylphenyl) dichloromaleimide demonstrates superior fungicidal potency against Alternaria solani (tomato early blight) in a direct glasshouse comparison. Its ED95 of 0.0055% is approximately 3.1-fold lower than that of the N-phenyl analog (ED95 = 0.017%) and 8.5-fold lower than the standard reference fungicide tetramethyl thiuram disulphide (thiram, ED95 = 0.047%) [1]. The patent explicitly notes the target compound is effective at a concentration 'about one-third of that for the next most active compounds' [1].

Fungicidal potency

Head-to-head

ED95 0.0055% — N-phenyl: 0.017% Thiram: 0.047%

Reported higher activity in Alternaria glasshouse model

In vivo tomato plant assay

Evidence Dimension	Fungicidal efficacy (ED95, % concentration for 95% disease control)
Target Compound Data	0.0055%
Comparator Or Baseline	N-phenyl dichloromaleimide (ED95 = 0.017%); N-(2-chlorophenyl) dichloromaleimide (ED95 = 0.015%); Tetramethyl thiuram disulphide/thiram (ED95 = 0.047%)
Quantified Difference	~3.1x more potent than N-phenyl analog; ~8.5x more potent than thiram standard
Conditions	In vivo glasshouse assay on tomato plants against Alternaria solani; assessment at 0.05, 0.01, 0.002, and 0.0004% spray concentrations

Why This Matters

This quantifies a decisive efficacy advantage over the closest commercial analog and the industry-standard fungicide, directly justifying its selection for crop protection programs targeting Alternaria pathogens.

• [1] US3297522A. Method of using nu-cyclohexyl dihalo maleimide and nu-(4-methylphenyl) dihalo malemide fungicides. (United States Patent and Trademark Office). View Source

Mammalian Cell Cytotoxicity: Subclass-Level Safety Advantage Over 3-Methyl and Non-Substituted Maleimides

In a panel of 45 maleimides evaluated against Leishmania donovani and THP1 mammalian cells, all 3,4-dichloro-maleimides (the subclass containing the target compound) demonstrated CC50 values greater than 10 µg/mL, classifying them as the least cytotoxic subclass [1]. In contrast, all 3-methyl-maleimides exhibited CC50 values below 10 µg/mL, and 3,4-non-substituted maleimides showed mixed cytotoxicity [1]. The average anti-leishmanial IC50 for the 3,4-dichloro subclass was 0.501 µg/mL [1].

Mammalian cytotoxicity

Class-level

3,4-dichloro subclass CC50 > 10 µg/mL vs 3-methyl subclass CC50 < 10 µg/mL

Lower cytotoxicity class profile in THP1 assay

45 maleimides screened

Evidence Dimension	Mammalian cell cytotoxicity (CC50 against THP1 cells)
Target Compound Data	CC50 > 10 µg/mL (for all 3,4-dichloro-maleimides tested)
Comparator Or Baseline	3-methyl-maleimides (all CC50 < 10 µg/mL); 3,4-non-substituted maleimides (mixed CC50 values)
Quantified Difference	CC50 remains above the 10 µg/mL threshold, whereas all 3-methyl-maleimides fall below this threshold
Conditions	In vitro cytotoxicity assay on THP1 human monocytic cells; 45 maleimides screened

Why This Matters

This provides a clear, class-based rationale for selecting this dichloromaleimide scaffold when developing anti-infective leads, as it systematically offers a wider safety margin against mammalian cells compared to methyl-substituted or unsubstituted core analogs.

• [1] Fan, Y., Lu, Y., Chen, X., Tekwani, B., Li, X.-C., & Shen, Y. (2018). Anti-Leishmanial and Cytotoxic Activities of a Series of Maleimides: Synthesis, Biological Evaluation and Structure-Activity Relationship. Molecules, 23(11), 2878. View Source

Antifungal Spectrum Breadth: Class-Level Advantage of 3,4-Dichloromaleimides Over Non-Halogenated Maleimides

Structure-activity relationship studies on N-phenyl, N-aryl, and N-phenylalkyl maleimides reveal that 3,4-dichloromaleimide derivatives possess a distinct antifungal advantage. N-Phenylpropyl-3,4-dichloromaleimide demonstrated the broadest antifungal spectrum and the lowest minimal inhibitory concentrations (MICs) across all tested fungal panels, a property not observed in the corresponding non-chlorinated N-phenylalkyl-maleimide derivatives [1]. The activity was linked to inhibition of (1,3)β-D-glucan and chitin synthases, key enzymes in fungal cell wall biosynthesis [1].

Antifungal spectrum

Class-level

3,4-dichloro series Broad spectrum, lower MICs — Non-halogenated series Narrower spectrum, higher MICs

Reported broader antifungal spectrum context

SAR trend; direct compound MICs not specified

Evidence Dimension	Antifungal spectrum and MIC potency
Target Compound Data	Broad spectrum with lower MICs (specific values for the N-p-tolyl analog not provided; class advantage demonstrated by N-phenylpropyl-3,4-dichloromaleimide as best-in-series)
Comparator Or Baseline	N-phenylalkyl-maleimides (non-chlorinated) showing narrower spectrum and higher MICs
Quantified Difference	The 3,4-dichloro substitution enables broad-spectrum activity; non-chlorinated analogs in the same series lack this breadth
Conditions	In vitro susceptibility testing against standardized yeasts, filamentous fungi, and clinical isolates of Candida albicans

Why This Matters

This demonstrates that the 3,4-dichloro core is a critical structural determinant for achieving a broad antifungal spectrum, guiding procurement decisions for antifungal drug discovery programs toward the halogenated maleimide series.

• [1] López, S. N., Castelli, M. V., de Campos, F., Corrêa, R., Cechinel Filho, V., Yunes, R. A., ... & Zacchino, S. (2005). In vitro Antifungal Properties, Structure-activity Relationships and Studies on the Mode of Action of N-Phenyl, N-Aryl, N-Phenylalkyl Maleimides and Related Compounds. Arzneimittelforschung, 55(02), 123-132. View Source

Field-Validated Efficacy: Early-Season Control of Tobacco Blue Mould (Peronospora tabacina)

In a screening of approximately 500 chemicals, N-p-tolyl dichloromaleimide was one of only 17 compounds that provided control of tobacco blue mould comparable to the 0.1% w/v zineb standard in glasshouse tests [1]. In subsequent field trials, it delivered highly effective early-season disease control as a dispersible powder, confirming its translational efficacy from controlled environment to field conditions [1].

Field disease control

Trial context

Selected for field advancement (1 of 17/500 compounds) — Effective early-season control of tobacco blue mould

Field-translated disease control in tobacco model

Dispersible powder application

Evidence Dimension	In-field disease control efficacy against Peronospora tabacina
Target Compound Data	Highly effective early-season control in field trials
Comparator Or Baseline	Zineb (0.1% w/v standard); only 17 out of ~500 chemicals achieved comparable glasshouse efficacy
Quantified Difference	Selected as one of the few compounds advancing to field trials from a large screening campaign
Conditions	Field trials on tobacco; compound applied as a dispersible powder suspension

Why This Matters

This provides independent field validation that the compound's in vivo fungicidal potency translates to practical agricultural settings, supporting its procurement for agrochemical development pipelines.

• [1] Janes, B., & Kuiper, J. (1963). Glasshouse and field experiments on the control of tobacco blue mould. Australian Journal of Experimental Agriculture and Animal Husbandry, 3(10), 209–214. View Source

Application Scenarios Where 3,4-Dichloro-1-(4-methylphenyl)-1H-pyrrole-2,5-dione Offers Verifiable Advantage

Crop Protection Fungicide Development Targeting Alternaria solani

This compound is a high-priority candidate for developing foliar fungicides against Alternaria solani, the causal agent of tomato early blight. Its ED95 of 0.0055% demonstrates over 3-fold greater potency than the N-phenyl analog and over 8-fold greater potency than the commercial standard thiram [1]. This superior intrinsic activity can translate to lower field application rates, reduced environmental load, and potential cost advantages in formulated products.

Anti-Leishmanial Lead Optimization with a Low-Cytotoxicity Scaffold

For medicinal chemistry programs targeting visceral leishmaniasis, this compound's 3,4-dichloromaleimide core offers a critical safety differentiation. All tested members of this subclass maintain CC50 values above 10 µg/mL against mammalian THP1 cells, in contrast to the uniformly more toxic 3-methyl-maleimides [2]. This scaffold is appropriate for hit-to-lead campaigns where maintaining a wide therapeutic index is a primary selection criterion.

Antifungal Drug Discovery Against Candida and Filamentous Fungi

The 3,4-dichloromaleimide series, to which this compound belongs, exhibits a broad antifungal spectrum with lower MICs than non-halogenated maleimide counterparts [3]. Its proposed mode of action involves inhibition of fungal cell wall (1,3)β-D-glucan and chitin synthases [3], making it a structurally distinct starting point for developing agents against azole-resistant Candida albicans and other clinically relevant fungi.

Agrochemical Lead Diversification for Oomycete Diseases

Field trials have validated the efficacy of N-p-tolyl dichloromaleimide against Peronospora tabacina (tobacco blue mould), an oomycete pathogen [4]. Its selection from a pool of ~500 compounds for field advancement confirms its potential as a lead structure for anti-oomycete fungicides, a segment with a continuous need for new modes of action to manage resistance development.

Application

Selection Property

Validation Focus

Foliar fungicide research (Alternaria)

N-Aryl maleimide activity ranking

Alternaria solani glasshouse assays

Anti-leishmanial lead optimization

3,4-Dichloro scaffold cytotoxicity profile

Mammalian cell selectivity panels (THP1)

Antifungal candidate discovery

Halogenated maleimide spectrum breadth

Fungal cell wall synthase inhibition assays

Oomycete disease control research

Field performance translation

Tobacco blue mould field trial design

• [1] US3297522A. Method of using nu-cyclohexyl dihalo maleimide and nu-(4-methylphenyl) dihalo malemide fungicides. (United States Patent and Trademark Office). View Source
• [2] Fan, Y., Lu, Y., Chen, X., Tekwani, B., Li, X.-C., & Shen, Y. (2018). Anti-Leishmanial and Cytotoxic Activities of a Series of Maleimides: Synthesis, Biological Evaluation and Structure-Activity Relationship. Molecules, 23(11), 2878. View Source
• [3] López, S. N., Castelli, M. V., de Campos, F., Corrêa, R., Cechinel Filho, V., Yunes, R. A., ... & Zacchino, S. (2005). In vitro Antifungal Properties, Structure-activity Relationships and Studies on the Mode of Action of N-Phenyl, N-Aryl, N-Phenylalkyl Maleimides and Related Compounds. Arzneimittelforschung, 55(02), 123-132. View Source
• [4] Janes, B., & Kuiper, J. (1963). Glasshouse and field experiments on the control of tobacco blue mould. Australian Journal of Experimental Agriculture and Animal Husbandry, 3(10), 209–214. View Source